Cas no 35204-17-2 (N-(2-AMINO-PHENYL)-2-MORPHOLIN-4-YL-ACETAMIDE)

• Product Name: N-(2-AMINO-PHENYL)-2-MORPHOLIN-4-YL-ACETAMIDE
• CAS No: 35204-17-2
• MF: C₁₂H₁₇N₃O₂
• MW: 235.282282590866
• CID: 853545
• Update Time: 2026-04-29

N-(2-AMINO-PHENYL)-2-MORPHOLIN-4-YL-ACETAMIDE Chemical and Physical Properties

Names and Identifiers

• N-(2-AMINO-PHENYL)-2-MORPHOLIN-4-YL-ACETAMIDE
• N-(2-aminophenyl)-2-morpholin-4-ylacetamide

• Inchi： InChI=1S/C12H17N3O2/c13-10-3-1-2-4-11(10)14-12(16)9-15-5-7-17-8-6-15/h1-4H,5-9,13H2,(H,14,16)
• InChI Key： WVKUEAJQWMSAHR-UHFFFAOYSA-N
• SMILES： NC1=CC=CC=C1NC(CN2CCOCC2)=O

Computed Properties

• Exact Mass: 235.13200
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4

Experimental Properties

• PSA: 67.59000
• LogP: 1.13160

N-(2-AMINO-PHENYL)-2-MORPHOLIN-4-YL-ACETAMIDE Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on N-(2-AMINO-PHENYL)-2-MORPHOLIN-4-YL-ACETAMIDE

Comprehensive Overview of N-(2-AMINO-PHENYL)-2-MORPHOLIN-4-YL-ACETAMIDE (CAS No. 35204-17-2)

N-(2-AMINO-PHENYL)-2-MORPHOLIN-4-YL-ACETAMIDE (CAS No. 35204-17-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound, often referred to by its abbreviated name N-APMA, features a morpholine ring coupled with an acetamide group, making it a versatile intermediate in synthetic chemistry. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of kinase inhibitors and other targeted therapies.

One of the most frequently searched questions about N-(2-AMINO-PHENYL)-2-MORPHOLIN-4-YL-ACETAMIDE revolves around its synthesis and purification methods. The compound is typically synthesized through a multi-step process involving the reaction of 2-aminoaniline with morpholine-4-yl-acetyl chloride under controlled conditions. Advanced techniques such as column chromatography and recrystallization are employed to achieve high purity, which is critical for research applications. The growing demand for high-purity intermediates in drug development has further amplified interest in this compound.

Another hot topic in the scientific community is the role of N-(2-AMINO-PHENYL)-2-MORPHOLIN-4-YL-ACETAMIDE in cancer research. Recent studies suggest that derivatives of this compound exhibit promising activity against specific cancer cell lines by modulating signaling pathways. For instance, its structural motif is being explored in the design of EGFR inhibitors, a class of drugs that target epidermal growth factor receptors implicated in various cancers. This aligns with the broader trend of personalized medicine, where researchers seek compounds with high specificity and minimal side effects.

In addition to its pharmaceutical applications, CAS No. 35204-17-2 is also investigated for its potential in material science. The morpholine ring in its structure contributes to its solubility in polar solvents, making it a candidate for use in polymer chemistry and coatings. This dual applicability in both life sciences and industrial applications underscores its versatility, a point often highlighted in academic discussions and patent filings.

From an analytical perspective, characterizing N-(2-AMINO-PHENYL)-2-MORPHOLIN-4-YL-ACETAMIDE requires advanced spectroscopic techniques such as NMR, HPLC, and mass spectrometry. These methods are essential for confirming its molecular structure and ensuring batch-to-batch consistency, which is crucial for regulatory compliance in pharmaceutical manufacturing. The compound’s stability under various storage conditions is another area of active research, particularly for long-term studies.

As the demand for innovative drug candidates grows, N-(2-AMINO-PHENYL)-2-MORPHOLIN-4-YL-ACETAMIDE continues to be a focal point in medicinal chemistry. Its unique combination of a phenylamine group and a morpholine moiety offers a rich platform for structural modifications, enabling the development of novel therapeutics. Whether you are a researcher exploring kinase inhibitors or a chemist investigating new materials, this compound presents exciting opportunities for innovation.